Cas no 921916-61-2 (N-{3-methyl-4-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide)

N-{3-methyl-4-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide is a sulfonamide-based compound featuring a tetrahydroquinolinone scaffold, which confers structural versatility for pharmaceutical and agrochemical applications. Its sulfamoylphenyl moiety enhances binding affinity to biological targets, while the propanamide group contributes to metabolic stability. The compound's hybrid structure combines the pharmacophoric elements of quinolinones and sulfonamides, making it a promising candidate for drug discovery, particularly in enzyme inhibition or receptor modulation. Its well-defined synthetic route allows for scalable production with high purity, ensuring reproducibility in research and development. The compound's balanced lipophilicity and steric properties further support its potential in optimizing pharmacokinetic profiles.
N-{3-methyl-4-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide structure
921916-61-2 structure
Product Name:N-{3-methyl-4-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide
CAS No:921916-61-2
MF:C19H21N3O4S
MW:387.452743291855
CID:6100909
PubChem ID:40889593
Update Time:2025-05-28

N-{3-methyl-4-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide Chemical and Physical Properties

Names and Identifiers

    • N-{3-methyl-4-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide
    • N-[3-methyl-4-[(2-oxo-3,4-dihydro-1H-quinolin-6-yl)sulfamoyl]phenyl]propanamide
    • AKOS024635862
    • N-{3-methyl-4-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl]phenyl}propanamide
    • 921916-61-2
    • N-(3-methyl-4-(N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)phenyl)propionamide
    • F2278-0267
    • Inchi: 1S/C19H21N3O4S/c1-3-18(23)20-14-6-8-17(12(2)10-14)27(25,26)22-15-5-7-16-13(11-15)4-9-19(24)21-16/h5-8,10-11,22H,3-4,9H2,1-2H3,(H,20,23)(H,21,24)
    • InChI Key: ORIUTDMMQKCVMV-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)C(C)=C1)(=O)CC

Computed Properties

  • Exact Mass: 387.12527733g/mol
  • Monoisotopic Mass: 387.12527733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 113Ų

N-{3-methyl-4-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}propanamide Pricemore >>

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